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In the rapidly advancing field of nanotechnology, platinum (PtNPs) and gold nanoparticles

(AuNPs) have emerged as leading materials for the development of highly sensitive and

selective sensing platforms. Their unique optical and catalytic properties make them ideal

candidates for a wide range of applications, from environmental monitoring and food safety to

clinical diagnostics and drug development. This guide provides a comprehensive comparison of

PtNPs and AuNPs in sensing, offering researchers, scientists, and drug development

professionals a detailed overview of their respective strengths and weaknesses, supported by

experimental data and protocols.

At a Glance: Key Differences and Applications
Gold nanoparticles are renowned for their intense color, which arises from a phenomenon

known as localized surface plasmon resonance (LSPR).[1][2] This property is highly sensitive

to the nanoparticle's size, shape, and surrounding environment, making AuNPs excellent

candidates for colorimetric sensors.[1][2][3][4] The aggregation of AuNPs, often triggered by the

presence of an analyte, results in a distinct color change from red to blue, which can be easily

detected by the naked eye or with simple instrumentation.[1][2][5][6] This straightforward

detection mechanism has led to the widespread use of AuNPs in the development of rapid and

cost-effective assays for a variety of targets, including heavy metal ions, pesticides, and

biological molecules.[1][7]

Platinum nanoparticles, on the other hand, are prized for their exceptional catalytic activity.[8]

[9] Many PtNPs exhibit peroxidase-mimetic activity, meaning they can catalyze the oxidation of
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chromogenic substrates in the presence of hydrogen peroxide (H₂O₂) to produce a colored

product.[10][11] The modulation of this catalytic activity by a target analyte forms the basis of

highly sensitive colorimetric and electrochemical sensors.[10][11][12] PtNPs have shown

particular promise in the detection of biomolecules like glucose and hormones, as well as in the

development of electrochemical biosensors with low detection limits.[8][9]

Bimetallic nanoparticles, combining both gold and platinum, have also been explored to

leverage the synergistic effects of both metals. For instance, gold-platinum core-shell

nanoparticles (Au@Pt NPs) have been shown to possess both the plasmonic properties of gold

and the enhanced catalytic activity of platinum, leading to significantly improved sensitivity in

diagnostic assays.[13][14]

Performance Comparison: A Quantitative Overview
The choice between platinum and gold nanoparticles for a specific sensing application often

depends on the desired performance characteristics, such as sensitivity (limit of detection) and

selectivity. The following tables summarize the performance of PtNPs and AuNPs in various

sensing applications as reported in the literature. It is important to note that a direct comparison

can be challenging due to variations in experimental conditions, nanoparticle synthesis

methods, and the specific analytes being detected.

Table 1: Performance of Platinum Nanoparticle-Based Sensors
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Analyte
Sensing
Principle

Limit of
Detection
(LOD)

Linear Range Reference

Hydrogen

Peroxide
Electrochemistry 0.53 ± 0.16 µM 0.8 µM - 8.6 mM [9]

Glutamate Electrochemistry Low - [9]

Glucose Electrochemistry 3.2 µM up to 7.2 mM [9]

Nitric Oxide Electrochemistry 1.7 µM - [15]

Mercury (Hg²⁺)

Colorimetric

(Peroxidase-

mimetic)

8.5 pM - [12]

Silver (Ag⁺)

Colorimetric

(Peroxidase-

mimetic)

7.8 pM - [11]

Acid

Phosphatase

Colorimetric

(Oxidase-

mimetic)

0.016 U L⁻¹ 0.25–2.5 U L⁻¹ [16]

Lead (Pb²⁺) Electrochemistry 0.05 µM 0.1-0.5 µM [17]

Table 2: Performance of Gold Nanoparticle-Based Sensors

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8128108/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8128108/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8128108/
https://www.mdpi.com/2079-4991/6/11/211
https://pubs.acs.org/doi/abs/10.1021/ac503544w
https://pdfs.semanticscholar.org/bed9/635b46f7a465a3c28d134c697aed902f4489.pdf
https://pubs.rsc.org/en/content/articlelanding/2017/nr/c7nr03399k
https://www.researchgate.net/publication/389690578_An_innovative_strategy_for_the_quantification_of_the_lead_ions_using_platinum_nanoparticles_combined_with_gold_substrate_electrochemical_sensor
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analyte
Sensing
Principle

Limit of
Detection
(LOD)

Linear Range Reference

Heavy Metals

(e.g., Pb²⁺, Hg²⁺)

Colorimetric

(LSPR)

Varies (e.g., 100

nM for Pb²⁺)
Varies [1][6]

Biological

Molecules (e.g.,

histidine,

amyloid-β

oligomers)

Colorimetric

(LSPR)
Varies Varies [1]

Kanamycin
Colorimetric

(LSPR)
- - [1]

Pesticides
Colorimetric

(LSPR)
Varies Varies [7]

SARS-CoV-2

RNA
Colorimetric - - [3]

Experimental Protocols: Synthesis and Sensing
The performance of nanoparticle-based sensors is intrinsically linked to the synthesis of the

nanoparticles and the design of the sensing assay. Below are detailed methodologies for key

experiments involving platinum and gold nanoparticles.

Synthesis of Gold Nanoparticles (Turkevich Method)
The Turkevich method is a widely used and relatively simple procedure for synthesizing

spherical gold nanoparticles.[4]

Materials:

Tetrachloroauric acid (HAuCl₄) solution (1 mM)

Sodium citrate solution (1% w/v)
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Deionized water

Glassware (cleaned with aqua regia)[18][19]

Procedure:

Bring 100 mL of 1 mM HAuCl₄ solution to a rolling boil in a clean flask with constant stirring.

Rapidly add 10 mL of 1% sodium citrate solution to the boiling HAuCl₄ solution.

The solution color will change from pale yellow to gray, then to black, and finally to a deep

red or wine-red color, indicating the formation of AuNPs.[19]

Continue boiling and stirring for an additional 15-30 minutes.

Allow the solution to cool to room temperature. The resulting colloidal gold solution is stable

for an extended period.

HAuCl₄ Solution (1 mM)

Boiling & Stirring

Sodium Citrate Solution (1%) Rapid Addition

Reduction of Au³⁺ Gold Nanoparticles (Red Solution)

H₂PtCl₆ Solution

Mixing

Stabilizer (e.g., Citric Acid)
Reduction & Stabilization

NaBH₄ Solution (Reducing Agent) Slow Addition
Platinum Nanoparticles
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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